Cas no 1704122-04-2 (N-Isopropyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide)

• Product Name: N-Isopropyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide
• CAS No: 1704122-04-2
• MF: C₁₇H₂₆BNO₄
• MW: 319.20364522934
• MDL: MFCD28952842
• CID: 4613121
• Update Time: 2025-06-13

N-Isopropyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-isopropyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide
• N-(propan-2-yl)-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetamide
• N-Isopropyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide

• MDL： MFCD28952842
• Inchi： 1S/C17H26BNO4/c1-12(2)19-15(20)11-21-14-9-7-13(8-10-14)18-22-16(3,4)17(5,6)23-18/h7-10,12H,11H2,1-6H3,(H,19,20)
• InChI Key： UKZJANAMCBGQII-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)OCC(NC(C)C)=O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 401
• Topological Polar Surface Area: 56.8

Additional information on N-Isopropyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide

Recent Advances in the Study of N-Isopropyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide (CAS: 1704122-04-2)

The compound N-Isopropyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide (CAS: 1704122-04-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This boronic acid derivative is particularly notable for its role in Suzuki-Miyaura cross-coupling reactions, a pivotal tool in the synthesis of complex organic molecules, including pharmaceuticals. Recent studies have explored its utility as a versatile intermediate in the construction of bioactive compounds, highlighting its importance in modern synthetic chemistry.

One of the key areas of research involving this compound is its application in the development of proteasome inhibitors. Proteasomes play a critical role in cellular protein degradation, and their inhibition has been identified as a promising strategy for cancer therapy. Preliminary studies have demonstrated that derivatives of N-Isopropyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide exhibit potent inhibitory activity against the 20S proteasome, with some analogs showing selective cytotoxicity toward cancer cells. These findings suggest that this compound could serve as a valuable scaffold for the design of novel anticancer agents.

In addition to its potential in oncology, recent investigations have also explored the compound's utility in the development of boron-containing drugs for the treatment of infectious diseases. Boron-based compounds are increasingly recognized for their unique pharmacological properties, including their ability to interact with biological targets through reversible covalent bonding. Researchers have synthesized a series of analogs of N-Isopropyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide and evaluated their antimicrobial activity against a panel of pathogenic bacteria and fungi. Early results indicate that certain derivatives exhibit broad-spectrum activity, with minimal cytotoxicity toward mammalian cells, making them promising candidates for further development.

The synthetic accessibility of N-Isopropyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide has also been a focus of recent research. Advances in catalytic borylation reactions have enabled the efficient and scalable production of this compound, facilitating its widespread use in medicinal chemistry. Moreover, studies have investigated the stability and reactivity of the boronic ester moiety under various physiological conditions, providing valuable insights into its potential in vivo applications. These efforts have laid the groundwork for the optimization of this compound and its derivatives for clinical use.

Looking ahead, the continued exploration of N-Isopropyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetamide and its analogs holds great promise for the discovery of new therapeutic agents. Future research directions may include the development of targeted delivery systems to enhance the bioavailability and selectivity of boron-containing drugs, as well as the investigation of their mechanisms of action at the molecular level. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in bridging the gap between synthetic chemistry and drug development.